Cas no 896604-29-8 (N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

N-{2-[2-(4-Methylphenyl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a sulfonamide derivative featuring a 1,3-thiazole core linked to a 2,3-dihydro-1,4-benzodioxine moiety. This compound exhibits potential as a biologically active intermediate, particularly in medicinal chemistry, due to its structural complexity and functional group diversity. The presence of the sulfonamide group enhances its binding affinity to target proteins, while the thiazole and benzodioxine components contribute to its stability and pharmacological properties. Its well-defined molecular architecture makes it suitable for further derivatization in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's purity and synthetic reproducibility are key advantages for research applications.
N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide structure
896604-29-8 structure
Product Name:N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
CAS No:896604-29-8
MF:C20H20N2O4S2
MW:416.513802528381
CID:5478462
Update Time:2025-05-27

N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-sulfonamide, 2,3-dihydro-N-[2-[2-(4-methylphenyl)-4-thiazolyl]ethyl]-
    • N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
    • Inchi: 1S/C20H20N2O4S2/c1-14-2-4-15(5-3-14)20-22-16(13-27-20)8-9-21-28(23,24)17-6-7-18-19(12-17)26-11-10-25-18/h2-7,12-13,21H,8-11H2,1H3
    • InChI Key: YHLMITOFXZBZBC-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(S(NCCC3=CSC(C4=CC=C(C)C=C4)=N3)(=O)=O)C=C2OCC1

N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Pricemore >>

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Additional information on N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Recent Advances in the Study of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 896604-29-8)

The compound N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 896604-29-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique thiazole and benzodioxine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of considerable interest for researchers and pharmaceutical developers.

One of the key areas of research has been the investigation of the compound's inhibitory effects on specific enzymatic pathways. Preliminary findings suggest that N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits selective inhibition against certain kinases and sulfotransferases, which are critical in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against carbonic anhydrase isoforms, highlighting its potential as a therapeutic agent for conditions such as glaucoma and certain cancers.

In addition to its enzymatic inhibition properties, recent research has explored the compound's pharmacokinetic profile. A study conducted by researchers at the University of Cambridge utilized advanced mass spectrometry techniques to analyze the metabolic stability and bioavailability of the compound. The results indicated favorable absorption and distribution characteristics, with a half-life that supports its potential use in chronic therapeutic regimens. These findings are particularly encouraging for the development of oral formulations, which could enhance patient compliance and treatment efficacy.

Another significant advancement in the study of this compound is its application in neurodegenerative diseases. A 2024 publication in Neuropharmacology reported that N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide demonstrated neuroprotective effects in in vitro models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate oxidative stress, suggesting a dual mechanism of action that could be leveraged for developing novel treatments for neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and the need for optimized synthetic routes for large-scale production are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges, with the aim of advancing the compound into preclinical and clinical trials in the near future.

In conclusion, N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 896604-29-8) represents a promising candidate for therapeutic development across multiple disease areas. Its unique chemical structure and multifaceted pharmacological profile make it a valuable subject of ongoing research. As studies continue to uncover its full potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.

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